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Compound of Interest

Compound Name: Lithium acetate

Cat. No.: B147961

An In-depth Technical Guide to the Safe Handling of Lithium Acetate

This guide provides comprehensive safety information and handling precautions for lithium
acetate, intended for researchers, scientists, and professionals in drug development and other
laboratory settings. The information is synthesized from various Safety Data Sheets (SDSs) to
ensure a thorough understanding of the material's properties and potential hazards.

Hazard Identification and Classification

Lithium acetate is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). It is harmful if swallowed and causes serious
eye irritation. Large doses of lithium ions can lead to dizziness, prostration, and potential
kidney damage, particularly if sodium intake is limited.

Table 1;: GHS Hazard Classification

Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed.[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
[rritation irritation.
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| Hazardous to the Aquatic Environment, Acute Hazard | Category 3 | H402: Harmful to aquatic
life. |

Precautionary Statements: Users should wash skin thoroughly after handling, avoid eating,
drinking, or smoking when using this product, and wear appropriate eye or face protection.[1] It
is also advised to avoid release into the environment.

Toxicological and Ecotoxicological Data

Quantitative data from toxicological and ecotoxicological studies are summarized below. These
values are critical for risk assessment in a laboratory setting.

Table 2: Acute Toxicity Data

Type Route Species Value Reference

LDLo Oral Mouse 1500 mg/kg [2]

Acute Toxicity
) Oral - 500.1 mg/kg [1]
Estimate

| LD50 | Dermal | Rat | >2,000 mg/kg |[3] |

Table 3: Ecotoxicity Data

) . Exposure
Type Species Endpoint Value . Reference
Time
Danio rerio .
LC50 . Mortality 62.2 mgl/L 96 h
(zebra fish)

| EC50 | Daphnia magna (Water flea) | Immobilization | 19.1 mg/L | 48 h | |

Experimental Protocols

e Zebra Fish LC50 (OECD Test Guideline 203): The acute toxicity to fish was determined using
a static test method according to OECD Test Guideline 203. In this protocol, zebra fish
(Danio rerio) are exposed to various concentrations of lithium acetate in water for a 96-hour
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period. The concentration that is lethal to 50% of the test population (LC50) is then
determined.

e Daphnia EC50 (OECD Test Guideline 202): The acute immobilization test for daphnia was
conducted following OECD Test Guideline 202. Daphnia magna are exposed to the
substance for 48 hours. The concentration that causes immobilization (the inability to swim)
in 50% of the daphnia population (EC50) is recorded.

Physical and Chemical Properties

Understanding the physical and chemical properties of lithium acetate is essential for safe
storage and handling.

Table 4: Physical and Chemical Data

Property Value

Appearance White crystalline powder/solid.[2][4]

. Odorless to slight acetic acid/vinegar-like odor.
[2]14]

pH 7.0 - 9.0 (in a 40 g/L aqueous solution).[3][4]

Melting Point 280 - 285 °C (536 - 545 °F).[4]

Solubility in Water 408 g/L at 20°C.[4]

Density 1.25 - 1.3 g/cm? at 20°C.[3][5]

| Stability | Stable under normal ambient conditions.[1][4] |

Handling, Storage, and Personal Protection

Proper procedures must be followed to minimize exposure and ensure safety.

Safe Handling Workflow

The following diagram outlines the standard workflow for handling lithium acetate in a
laboratory environment.
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Caption: Standard workflow for handling lithium acetate.
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» Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash
stations and safety showers should be located close to the workstation.[4][6]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
conforming to EN166 or NIOSH standards.[4][7]

o Skin Protection: Handle with gloves (Nitrile rubber is suitable) inspected prior to use.[3][7]
Wear a lab coat or other protective clothing to prevent skin exposure.[2][4]

o Respiratory Protection: Not typically required under normal conditions with adequate
ventilation. If dust is generated, use a NIOSH-approved dust mask.[3][7]

» Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[4][8]
Avoid reaction with strong oxidizing agents.[2]

Emergency Procedures

In the event of an emergency, follow these procedures promptly.

Emergency Spill Response Workflow

The following diagram illustrates the logical steps for responding to a lithium acetate spill.
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Caption: Logical workflow for a lithium acetate spill response.

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/product/b147961?utm_src=pdf-body-img
https://www.benchchem.com/product/b147961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ First-Aid Measures:

o

Ingestion: If swallowed, rinse mouth with water.[7] Call a poison center or doctor if you feel
unwell. Do not induce vomiting.[9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower.

o Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[7]
o Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6][7]

o Hazards: Combustion may produce carbon oxides and lithium oxides.[1][7] Dust clouds
may form an explosive mixture with air.[2]

o Accidental Release Measures:

o Personal Precautions: Avoid dust formation and inhalation.[1][7] Evacuate the danger area
and ensure adequate ventilation.

o Environmental Precautions: Do not let the product enter drains.[1]

o Containment: For spills, sweep up and shovel the material.[7] Keep in suitable, closed
containers for disposal.[7] Avoid generating dust.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Lithium acetate safety data sheet (SDS) handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147961#lithium-acetate-safety-data-sheet-sds-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemicalbook.com/msds/lithium-acetate.pdf
https://datasheets.scbt.com/sc-235503.pdf
https://www.carlroth.com/medias/SDB-5447-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI4MTd8YXBwbGljYXRpb24vcGRmfGFETTBMMmd6T1M4NU1UZ3hNams1TVRRMk56Z3lMMU5FUWw4MU5EUTNYMGxGWDBWT0xuQmtaZ3xmNzFmMDUyMTBmZjlmOTI1NzJjZmQ2OGEzYmQ5NzRiMThhMjdhNDM0NTdhYWFjNTVjNjE3MWJlZTdkYTdjNjk2
https://westliberty.edu/health-and-safety/files/2019/01/Lithium-Acetate.pdf
https://www.carlroth.com/medias/SDB-6713-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYyNDV8YXBwbGljYXRpb24vcGRmfGFEWTJMMmhsWmk4NU1UZ3dOemsyTmpneU1qY3dMMU5FUWw4Mk56RXpYMGRDWDBWT0xuQmtaZ3w3MTY4N2JhOTRkYTc0ZTRhZTM0MzEwNDMzYWVjNmI1NDY3N2YzZGEyZGNlZWJhNzBlZGE5YWRjMmQwODJlMTcx
https://www.cephamls.com/wp-content/uploads/2022/12/10375_Lithium_Acetate_1M_Soln_SDS-Rev2.pdf
https://pallavchemicals.com/msds/1569059587LITHIUM%20ACETATE.pdf
https://www.carlroth.com/medias/SDB-5447-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIwNzJ8YXBwbGljYXRpb24vcGRmfGFETTNMMmd6Tmk4NU1UZ3hNams1TURneE1qUTJMMU5FUWw4MU5EUTNYMDFVWDBWT0xuQmtaZ3w2ZTlkMmNjMDlhN2E4Y2UxYTI3YTNlMjRkMTIzNWRhZDllODRlNjc0ZmUzMDU2ZTRkNGFhMzI2ZmRjY2JhNmVh
https://www.oxfordlabchem.com/msds/(L-05283)LITHIUM%20ACETATE%20Dihydrate(extra%20pure).pdf
https://www.benchchem.com/product/b147961#lithium-acetate-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/product/b147961#lithium-acetate-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/product/b147961#lithium-acetate-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/product/b147961#lithium-acetate-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147961?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

